Cas no 1210732-39-0 (4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide
• CAS No: 1210732-39-0
• MF: C₂₀H₁₉NO₄S
• MW: 369.43416428566
• CID: 5948537
• PubChem ID: 45561713
• Update Time: 2025-06-14

4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide
• F5831-9996
• 4-oxo-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-4H-chromene-2-carboxamide
• 1210732-39-0
• 4-oxo-N-[(4-thiophen-2-yloxan-4-yl)methyl]chromene-2-carboxamide
• VU0522510-1
• AKOS024520887
• 4-oxo-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-4H-chromene-2-carboxamide

• Inchi： 1S/C20H19NO4S/c22-15-12-17(25-16-5-2-1-4-14(15)16)19(23)21-13-20(7-9-24-10-8-20)18-6-3-11-26-18/h1-6,11-12H,7-10,13H2,(H,21,23)
• InChI Key： MGAGOPKXRQWYMG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C2=CC(C3C=CC=CC=3O2)=O)=O)CCOCC1

Computed Properties

• Exact Mass: 369.10347926g/mol
• Monoisotopic Mass: 369.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide

Comprehensive Overview of 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide (CAS No. 1210732-39-0)

The compound 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide, identified by its CAS No. 1210732-39-0, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the chromene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a thiophene moiety and a carboxamide group in its structure enhances its potential applications in drug discovery and material science.

Researchers have been particularly intrigued by the 4-oxo-4H-chromene scaffold due to its prevalence in bioactive molecules. The incorporation of a thiophen-2-yl group into the oxan-4-ylmethyl side chain introduces unique electronic and steric properties, which can influence the compound's binding affinity to biological targets. This structural feature makes 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel chromene derivatives has surged, driven by their potential therapeutic applications. For instance, 4H-chromene derivatives have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The specific combination of thiophene and carboxamide functionalities in this compound may offer synergistic effects, making it a subject of ongoing research in the development of new drugs.

From a synthetic perspective, the preparation of 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide involves multi-step organic transformations. Key steps typically include the condensation of 4-oxo-4H-chromene-2-carboxylic acid with an amine derivative bearing the thiophen-2-yl and oxan-4-ylmethyl groups. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluations.

The compound's potential extends beyond pharmaceuticals. Its unique structure could also be leveraged in the design of advanced materials, such as organic semiconductors or fluorescent probes. The thiophene ring, known for its electron-rich nature, may contribute to the compound's optoelectronic properties, opening doors for applications in organic electronics.

As the scientific community continues to explore the versatility of 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide, its CAS No. 1210732-39-0 serves as a critical identifier for researchers and regulatory bodies. This compound exemplifies the intersection of organic chemistry and biomedical innovation, highlighting the importance of heterocyclic compounds in modern science.

In conclusion, 4-oxo-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-4H-chromene-2-carboxamide represents a fascinating area of study with broad implications for drug development and material science. Its structural complexity and functional diversity underscore the need for continued research to unlock its full potential.